N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-fluorobenzamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C18H15FN2OS/c1-11-3-8-15(12(2)9-11)16-10-23-18(20-16)21-17(22)13-4-6-14(19)7-5-13/h3-10H,1-2H3,(H,20,21,22)
• InChI Key: LDCRIDIKBARKSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C18H15FN2OS
• Molecular Weight: 326.4 g/mol

Description

N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-fluorobenzamide, also known as DMF-TF, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Luminescence Sensing Applications

• Fluorescence Sensing : Compounds similar to N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-fluorobenzamide, specifically dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, have been synthesized and found to exhibit selective sensitivity towards benzaldehyde-based derivatives through fluorescence. These frameworks demonstrate potential as fluorescence sensors for detecting specific chemical substances (Shi et al., 2015).

Antimicrobial Applications

• Antimicrobial Activity : Another study highlighted the synthesis of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial activity against various bacteria and fungi. The presence of a fluorine atom in the benzoyl group was essential for enhancing this activity, suggesting that similar compounds could serve as effective antimicrobial agents (Desai et al., 2013).

Antitumor Applications

• Antitumor Activity : The antitumor properties of benzothiazoles, including derivatives with fluorine substitutions, have been extensively studied, indicating that specific structural modifications can significantly impact their antitumor efficacy. This research area suggests potential applications of similar compounds in cancer treatment (Mortimer et al., 2006).

Optical and Electronic Applications

• Fluorescence and Electrochromism : Thiazolothiazole fluorophores have shown strong fluorescence and reversible electrochromism, making them attractive for optoelectronic, electron transfer sensing, and photochemical applications. Such properties indicate potential uses of similar compounds in developing fluorescent materials and sensors (Woodward et al., 2017).